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Compound of Interest

Compound Name: N-methyl-N-phenylpropanamide

Cat. No.: B186507 Get Quote

A comprehensive examination of the safety protocols and handling requirements for N-methyl-
N-phenylpropanamide is crucial for researchers, scientists, and professionals in drug

development. This technical guide synthesizes available data on the compound and its isomers

to provide a framework for its safe use in a laboratory setting. Due to the existence of several

isomers with the same molecular formula but different structures, it is imperative to identify the

specific isomer in use to apply the appropriate safety measures.

Chemical Identification and Hazard Classification
N-methyl-N-phenylpropanamide is an organic compound with the chemical formula

C10H13NO. However, this formula can represent multiple structural isomers, each with unique

properties and potential hazards. The most commonly referenced isomers in scientific literature

are N-methyl-3-phenylpropanamide and N-methyl-2-phenylpropanamide. The safety

information for "N-methyl-N-phenylpropanamide" is often presented for these specific

isomers.

A critical first step in ensuring safety is to confirm the exact chemical identity, including the CAS

number, of the substance being handled.

Based on available data for related compounds, the primary hazards associated with N-
methyl-N-phenylpropanamide and its isomers are categorized as follows:
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Hazard Class GHS Hazard Statement

Skin Corrosion/Irritation H315: Causes skin irritation[1][2]

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation[1][2]

Specific Target Organ Toxicity H335: May cause respiratory irritation[1][2]

The signal word for these hazards is "Warning".[1][2]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is essential to minimize exposure and ensure

personal safety when handling N-methyl-N-phenylpropanamide. The following PPE is

recommended:

PPE Category Recommended Equipment

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemically resistant gloves (e.g., nitrile,

neoprene).

Body Protection Laboratory coat.

Respiratory Protection

Use in a well-ventilated area or under a fume

hood. If ventilation is inadequate, a NIOSH-

approved respirator may be necessary.

Safe Handling and Storage Procedures
Adherence to proper handling and storage protocols is critical for maintaining a safe laboratory

environment.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[2][3]

Avoid inhalation of dust, fumes, gas, mist, or vapors.[2]
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Prevent contact with skin and eyes.

Wash hands thoroughly after handling.[2]

Take off contaminated clothing and wash it before reuse.[2]

Storage:

Store in a tightly closed container.[2]

Keep in a dry, cool, and well-ventilated place.[2][4]

Store locked up.[2]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[2] Get medical help if

you feel unwell.[2]

Skin Contact
Wash with plenty of water.[2] If skin irritation

occurs, get medical help.[2]

Eye Contact

Rinse cautiously with water for several minutes.

[2] Remove contact lenses, if present and easy

to do.[2] Continue rinsing.[2]

Ingestion
Rinse mouth. Call a poison center or doctor if

you feel unwell.

Experimental Protocols: Synthesis of N-methyl-N-
phenylpropanamide Analogs
While specific experimental protocols for N-methyl-N-phenylpropanamide are not extensively

detailed in the provided search results, a general methodology for the synthesis of a related
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compound, n-Methyl-n-phenylprop-2-enamide, can be informative. This synthesis is typically

achieved through an acylation reaction.[5][6]

General Synthesis Workflow:
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Preparation

Reaction

Work-up

Purification

Dissolve N-methylaniline and triethylamine in anhydrous dichloromethane

Slowly add acryloyl chloride to the cooled solution

Cool to 0°C

Stir at room temperature

Quench reaction with water

Wash with saturated aqueous sodium bicarbonate and brine

Dry organic layer over anhydrous magnesium sulfate

Concentrate under reduced pressure

Purify by flash column chromatography

Click to download full resolution via product page

General workflow for the synthesis of an N-methyl-N-phenylamide derivative.
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Detailed Steps:

Preparation: A solution of N-methylaniline and a base like triethylamine is prepared in an

anhydrous solvent such as dichloromethane under an inert atmosphere and cooled.[5][6]

Reaction: An acylating agent, for instance, acryloyl chloride, is added dropwise to the cooled

solution. The mixture is then allowed to warm to room temperature and stirred for several

hours.[5]

Work-up: The reaction is quenched with water. The organic layer is separated and washed

sequentially with a basic solution (e.g., sodium bicarbonate) and brine.[5] The organic layer

is then dried using a drying agent like anhydrous magnesium sulfate.[5][6]

Purification: The solvent is removed under reduced pressure, and the crude product is

purified using a technique such as flash column chromatography.[5]

Logical Relationship for Safe Handling
The core principles of safely handling N-methyl-N-phenylpropanamide can be visualized as a

logical flow, emphasizing the hierarchy of controls.

Assess Hazards
(Identify Isomer)

Select and Use Appropriate PPE Know Emergency Procedures

Follow Safe Handling Procedures

Ensure Proper Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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